Cas no 1804379-92-7 (Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate
• CAS No: 1804379-92-7
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4883740
• Update Time: 2025-06-14

Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)6-4(7(10)11)3-5(14(16)17)8(12)13-6/h3,7H,2H2,1H3
• InChI Key： DTXBNPNHMIMONR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1C(=O)OCC)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate

Recent Advances in the Application of Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate (CAS: 1804379-92-7) in Chemical Biology and Pharmaceutical Research

Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate (CAS: 1804379-92-7) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of antimicrobial and anticancer agents. The structural features of this compound, including its electron-withdrawing groups, make it an attractive scaffold for drug design, enabling the modulation of pharmacokinetic and pharmacodynamic properties.

One of the key applications of Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate is its role in the synthesis of fluorinated heterocycles, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the construction of fluorinated pyridine-based inhibitors targeting bacterial enzymes. The researchers reported that derivatives of this compound exhibited potent inhibitory activity against Escherichia coli and Staphylococcus aureus, with minimal cytotoxicity toward mammalian cells. These findings underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

In addition to its antimicrobial applications, Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate has been explored as a precursor in the development of anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of pyridine-based compounds using this intermediate, which were evaluated for their antiproliferative activity against various cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity against breast and lung cancer cells, with IC₅₀ values in the low micromolar range. Mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as lead candidates for further optimization.

The synthetic versatility of Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate has also been leveraged in the development of imaging probes for biomedical applications. A 2024 study in Chemical Communications reported the incorporation of this compound into a fluorescent probe for the detection of reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity and sensitivity, enabling real-time monitoring of ROS levels in cancer cells under oxidative stress. This innovation opens new avenues for studying ROS-related pathologies and evaluating the efficacy of antioxidant therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate derivatives. Recent efforts have focused on improving the yield and purity of this compound through advanced catalytic methods, such as flow chemistry and microwave-assisted synthesis. A 2023 review in Organic Process Research & Development highlighted these advancements, emphasizing the importance of sustainable and scalable synthetic routes to meet the growing demand for fluorinated pharmaceuticals.

In conclusion, Ethyl 5-(difluoromethyl)-2-fluoro-3-nitropyridine-6-carboxylate (CAS: 1804379-92-7) represents a valuable building block in chemical biology and pharmaceutical research. Its applications span antimicrobial and anticancer drug development, as well as biomedical imaging, reflecting its broad utility in addressing unmet medical needs. Future research should focus on further elucidating its mechanistic pathways and optimizing its derivatives for clinical translation. The continued exploration of this compound is expected to yield innovative solutions to some of the most pressing challenges in modern medicine.